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Compound of Interest

Compound Name: Lupinalbin A

Cat. No.: B191741 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dipeptidyl peptidase 4 (DPP4), also known as CD26, is a transmembrane glycoprotein that

plays a crucial role in glucose metabolism by inactivating incretin hormones such as glucagon-

like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1] Inhibition of

DPP4 is a validated therapeutic strategy for the management of type 2 diabetes mellitus.[1]

Lupinalbin A, a natural compound isolated from Apios americana, has been identified as a

competitive inhibitor of DPP4, suggesting its potential as a novel anti-diabetic agent.[2][3][4]

This document provides a detailed protocol for an in vitro DPP4 competitive inhibition assay

using Lupinalbin A and summarizes its inhibitory activity.

Quantitative Data Summary
The inhibitory potency of Lupinalbin A against DPP4 has been quantified, demonstrating its

effectiveness as a competitive inhibitor. The following table summarizes the key quantitative

data.
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Parameter Value
Positive
Control

Value (Positive
Control)

Reference

IC50 45.2 ± 0.8 µM Sitagliptin 70.7 ± 4.3 nM [2][3][5]

Inhibition

Constant (Ki)
35.1 ± 2.0 µM - - [2][3][4]

Inhibition Type Competitive - - [2][4][5]

Signaling Pathway and Inhibition Mechanism
DPP4 inhibitors function by preventing the degradation of incretin hormones, thereby

prolonging their biological activity, which includes stimulating insulin secretion and suppressing

glucagon release in a glucose-dependent manner. Lupinalbin A acts as a competitive inhibitor,

binding to the active site of the DPP4 enzyme and preventing the substrate from binding.
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1. Reagent Preparation
(Buffer, Enzyme, Substrate, Inhibitor)

2. Plate Setup
(100% Activity, Background, Positive Control, Inhibitor Wells)

3. Pre-incubation
(Enzyme + Inhibitor/Buffer)

4. Reaction Initiation
(Add Substrate)

5. Incubation

6. Fluorescence Measurement
(Kinetic or Endpoint)

7. Data Analysis
(IC50, Lineweaver-Burk, Dixon Plots)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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